N-(2-methoxybenzyl)-4-methyl-3-nitrobenzenesulfonamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-4-methyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C15H16N2O5S/c1-11-7-8-13(9-14(11)17(18)19)23(20,21)16-10-12-5-3-4-6-15(12)22-2/h3-9,16H,10H2,1-2H3
• InChI Key: WFPHNNCPIFAADD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC2=CC=CC=C2OC)[N+](=O)[O-]
• Molecular Formula: C15H16N2O5S
• Molecular Weight: 336.4 g/mol

Description

N-(2-methoxybenzyl)-4-methyl-3-nitrobenzenesulfonamide, also known as MNBS, is a chemical compound that has gained attention for its potential use in scientific research. This compound has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

The mechanism of action of N-(2-methoxybenzyl)-4-methyl-3-nitrobenzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. Specifically, N-(2-methoxybenzyl)-4-methyl-3-nitrobenzenesulfonamide has been shown to inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many types of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-(2-methoxybenzyl)-4-methyl-3-nitrobenzenesulfonamide has a number of biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, the induction of apoptosis (programmed cell death), and the inhibition of angiogenesis (the formation of new blood vessels to support tumor growth).

Advantages and Limitations for Lab Experiments

N-(2-methoxybenzyl)-4-methyl-3-nitrobenzenesulfonamide has several advantages for use in lab experiments, including its ability to inhibit cancer cell growth and proliferation, its relatively low toxicity, and its stability in aqueous solutions. However, N-(2-methoxybenzyl)-4-methyl-3-nitrobenzenesulfonamide also has limitations, including its limited solubility in water and its potential for non-specific binding to other proteins and molecules.

Future Directions

There are several future directions for research on N-(2-methoxybenzyl)-4-methyl-3-nitrobenzenesulfonamide, including the development of new cancer treatments based on its mechanism of action, the optimization of its synthesis and purification methods, and the investigation of its potential for use in other areas of scientific research, such as drug delivery and imaging. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-methoxybenzyl)-4-methyl-3-nitrobenzenesulfonamide and its potential for use in combination with other cancer treatments.

Synthesis Methods

The synthesis of N-(2-methoxybenzyl)-4-methyl-3-nitrobenzenesulfonamide can be achieved using various methods, including the reaction of 4-methyl-3-nitrobenzenesulfonyl chloride with 2-methoxybenzylamine in the presence of a base such as triethylamine. This reaction results in the formation of N-(2-methoxybenzyl)-4-methyl-3-nitrobenzenesulfonamide as a yellow crystalline solid with a melting point of 135-138°C.

Scientific Research Applications

N-(2-methoxybenzyl)-4-methyl-3-nitrobenzenesulfonamide has been studied for its potential use in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of new cancer treatments.